Cas no 95353-04-1 (2-fluoroethyl trifluoromethanesulfonate)

• Product Name: 2-fluoroethyl trifluoromethanesulfonate
• CAS No: 95353-04-1
• MF: C₃H₄F₄O₃S
• MW: 196.120674133301
• CID: 4351389
• PubChem ID: 13638935
• Update Time: 2025-10-28

2-fluoroethyl trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, trifluoro-, 2-fluoroethyl ester
• Methanesulfonic acid, 1,1,1-trifluoro-, 2-fluoroethyl ester
• 2-fluoroethyl trifluoromethanesulfonate
• SCHEMBL116723
• 2-Fluoroethyl 1,1,1-trifluoromethanesulfonate
• 2-fluoroethyl triflate
• 95353-04-1
• 2-Fluoroethyl trifluoromethanesulphonate

• Inchi： 1S/C3H4F4O3S/c4-1-2-10-11(8,9)3(5,6)7/h1-2H2
• InChI Key： BATWFDBKHDIXSM-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)S(OCCF)(=O)=O

Computed Properties

• Exact Mass: 195.98172781Da
• Monoisotopic Mass: 195.98172781Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Alkanesulfonic acids and derivatives

Additional information on 2-fluoroethyl trifluoromethanesulfonate

2-Fluoroethyl Trifluoromethanesulfonate (CAS No. 95353-04-1): A Comprehensive Overview

2-Fluoroethyl Trifluoromethanesulfonate, also known by its CAS registry number CAS No. 95353-04-1, is a highly reactive organofluorine compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound is a derivative of trifluoromethanesulfonic acid (TfOH), a widely used superacid, and serves as an important building block in modern chemical research. The molecule consists of a trifluoromethanesulfonyl group (-SO₂CF₃) attached to a 2-fluoroethyl chain, making it a versatile reagent for various chemical transformations.

The synthesis of 2-fluoroethyl trifluoromethanesulfonate typically involves the reaction of trifluoromethanesulfonic anhydride with 2-fluoroethanol under specific conditions. This process ensures the formation of a stable and highly reactive intermediate, which is crucial for its applications in organic chemistry. Recent studies have explored alternative synthetic routes to enhance the efficiency and scalability of this compound's production, particularly in the context of large-scale industrial applications.

One of the most notable applications of 2-fluoroethyl trifluoromethanesulfonate is its use as an electrophilic fluorinating agent. Its ability to transfer the fluoroalkyl group (-CF₂CH₂-) to nucleophilic substrates has made it indispensable in the synthesis of fluorinated compounds, which are highly valued in pharmaceuticals, agrochemicals, and advanced materials. For instance, researchers have employed this compound to synthesize novel fluorinated polymers with enhanced thermal stability and electrical properties.

In the realm of medicinal chemistry, 2-fluoroethyl trifluoromethanesulfonate has been utilized as a key intermediate in the development of bioactive molecules. Its reactivity allows for the incorporation of fluorinated moieties into complex molecular frameworks, which often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. Recent advancements in asymmetric synthesis have further expanded its utility by enabling the construction of chiral fluorinated compounds with high enantioselectivity.

The environmental impact and safety profile of CAS No. 95353-04-1 have also been subjects of recent research. Studies indicate that while this compound exhibits high reactivity under controlled conditions, its environmental footprint can be minimized through proper handling and waste management practices. Regulatory agencies continue to monitor its usage to ensure compliance with safety standards and sustainable chemical practices.

In conclusion, 2-fluoroethyl trifluoromethanesulfonate (CAS No. 95353-04-1) stands as a pivotal compound in contemporary chemical research. Its unique properties and versatility make it an invaluable tool across diverse scientific disciplines. As research progresses, new applications and improved synthetic methodologies are expected to further solidify its role in advancing modern chemistry.